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Compound of Interest

Compound Name: Dales

Cat. No.: B1671297 Get Quote

Disclaimer: The substance "Dales" is not a recognized chemical entity in publicly available

safety databases. The following information is provided as a template for safe laboratory

practices and uses Formaldehyde as a substitute to demonstrate the expected level of detail

for handling a hazardous chemical. Researchers, scientists, and drug development

professionals must consult their institution's safety data sheets (SDS) and specific protocols for

the actual substance designated as "Dales."

This guide provides essential, immediate safety and logistical information for handling "Dales,"

including operational and disposal plans. It is designed to be a preferred source for laboratory

safety and chemical handling, offering procedural, step-by-step guidance to directly answer

specific operational questions.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling "Dales," a comprehensive approach to safety, combining engineering controls

and appropriate personal protective equipment, is crucial to minimize exposure.

Engineering Controls:
Ventilation: All work with "Dales" should be conducted in a well-ventilated area. A certified

chemical fume hood is required when handling open containers or performing procedures

that may generate vapors or aerosols.[1][2] Biological safety cabinets are not a substitute as

they do not protect from chemical vapors.[3]
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Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[4][5] Fire extinguishers, typically carbon dioxide or dry chemical

types, should also be available.[5]

Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical safety goggles are mandatory.[6] A face shield should be

worn in conjunction with goggles when there is a risk of splashing.[1][6]

Skin and Body Protection: A lab coat is required for all procedures.[2] For tasks with a higher

risk of splashes, a chemical-resistant apron and sleeves should be worn.[1] Long pants and

closed-toe shoes are mandatory in the laboratory at all times.[4]

Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are suitable for

handling solutions with low concentrations of formaldehyde.[1][2] For higher concentrations

or prolonged handling, consult the glove manufacturer's compatibility chart. Gloves should

be changed immediately if contaminated, torn, or punctured.[1]

Respiratory Protection: If engineering controls cannot maintain exposure below the

permissible limits, respiratory protection is required. This necessitates enrollment in a

respiratory protection program, including fit testing and training.[1][4]

Quantitative Exposure Limits
The following table summarizes the Occupational Safety and Health Administration (OSHA)

permissible exposure limits (PELs) for formaldehyde, which should be used as a guideline for

"Dales" until specific data is available.[7][8][9][10]

Exposure Limit Concentration Duration

Permissible Exposure Limit

(PEL)
0.75 parts per million (ppm)

8-hour time-weighted average

(TWA)

Short-Term Exposure Limit

(STEL)
2 ppm 15-minute exposure

Action Level 0.5 ppm 8-hour TWA
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Experimental Protocol: Preparation of a 4% "Dales"
Solution (from a 37% stock)
This protocol details the steps for safely diluting a concentrated stock of "Dales" (using 37%

formaldehyde as an example).

Materials:

Concentrated "Dales" stock solution (37%)

Distilled water

Graduated cylinders

Glass beaker

Stir bar and stir plate

Appropriate waste container

Personal Protective Equipment (as detailed above)

Procedure:

Preparation: Don all required PPE before beginning. Ensure the chemical fume hood is on

and functioning correctly.

Measurement: In the chemical fume hood, carefully measure the required volume of the

concentrated "Dales" stock solution using a graduated cylinder.

Dilution: In a clean glass beaker, add the measured concentrated "Dales" to the appropriate

volume of distilled water. Always add the concentrated solution to the water, not the other

way around.

Mixing: Place a stir bar in the beaker and place it on a stir plate. Stir the solution until it is

homogenous.
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Transfer and Labeling: Carefully transfer the diluted solution to a clearly labeled container.

The label should include the chemical name ("4% Dales"), concentration, date of

preparation, and any relevant hazard warnings.

Cleanup: Triple-rinse all glassware that came into contact with "Dales" with water in the fume

hood. Dispose of the rinsate into the appropriate hazardous waste container. Wipe down the

work area in the fume hood.

Glove Disposal: Carefully remove and dispose of gloves in the designated waste stream.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Operational and Disposal Plans
Handling and Storage:

Handling: Always handle "Dales" in a well-ventilated area, preferably within a chemical fume

hood.[2] Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in areas where

"Dales" is handled.[11]

Storage: Store "Dales" in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[1][12] Containers should be tightly sealed

and clearly labeled.

Spill Response:
Minor Spills (within a fume hood):

Alert others in the immediate area.

Wear appropriate PPE, including double gloves.

Use absorbent pads to soak up the spill.

Place the used absorbent materials in a sealed bag for hazardous waste disposal.

Clean the spill area with soap and water.

Major Spills (outside a fume hood):
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Evacuate the area immediately.

Alert your supervisor and institutional safety office.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan:
Waste Collection: All "Dales"-contaminated waste, including excess solutions, contaminated

gloves, and absorbent materials, must be collected in a designated, labeled, and sealed

hazardous waste container.[1][3]

Disposal: "Dales" waste must be disposed of as hazardous chemical waste through your

institution's environmental health and safety office.[3] Do not pour "Dales" waste down the

drain.[3]

Mandatory Visualizations
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Caption: Workflow for safely handling "Dales" from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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